isobyakangelicin angelate
isobyakangelicin angelate
Brand Name:
Vulcanchem
CAS No.:
116988-91-1
VCID:
VC0052052
InChI:
InChI=1S/C22H24O8/c1-6-12(2)21(24)29-15(22(3,4)25)11-28-17-13-7-8-16(23)30-19(13)20(26-5)18-14(17)9-10-27-18/h6-10,15,25H,11H2,1-5H3/b12-6-
SMILES:
CC=C(C)C(=O)OC(COC1=C2C=COC2=C(C3=C1C=CC(=O)O3)OC)C(C)(C)O
Molecular Formula:
C22H24O8
Molecular Weight:
416.4 g/mol
isobyakangelicin angelate
CAS No.: 116988-91-1
Main Products
VCID: VC0052052
Molecular Formula: C22H24O8
Molecular Weight: 416.4 g/mol
| CAS No. | 116988-91-1 |
|---|---|
| Product Name | isobyakangelicin angelate |
| Molecular Formula | C22H24O8 |
| Molecular Weight | 416.4 g/mol |
| IUPAC Name | [3-hydroxy-1-(9-methoxy-7-oxofuro[3,2-g]chromen-4-yl)oxy-3-methylbutan-2-yl] (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C22H24O8/c1-6-12(2)21(24)29-15(22(3,4)25)11-28-17-13-7-8-16(23)30-19(13)20(26-5)18-14(17)9-10-27-18/h6-10,15,25H,11H2,1-5H3/b12-6- |
| Standard InChIKey | VTMREZQNDKWTII-SDQBBNPISA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)OC(COC1=C2C=COC2=C(C3=C1C=CC(=O)O3)OC)C(C)(C)O |
| SMILES | CC=C(C)C(=O)OC(COC1=C2C=COC2=C(C3=C1C=CC(=O)O3)OC)C(C)(C)O |
| Canonical SMILES | CC=C(C)C(=O)OC(COC1=C2C=COC2=C(C3=C1C=CC(=O)O3)OC)C(C)(C)O |
| Synonyms | isobyakangelicin angelate |
| PubChem Compound | 6441190 |
| Last Modified | Nov 11 2021 |
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